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Cat. No.: B12410062 Get Quote

For Immediate Release

A Comprehensive Overview for Researchers, Scientists, and Drug Development Professionals

on the Application of Isotopically Labeled Fenoxycarb

This technical guide delves into the critical function of Fenoxycarb-13C6 in contemporary

research, providing a detailed resource for professionals in the fields of analytical chemistry,

environmental science, and metabolic studies. Fenoxycarb-13C6, the isotopically labeled form

of the insect growth regulator Fenoxycarb, serves as an indispensable tool for ensuring

accuracy and precision in the quantification of its unlabeled counterpart and for elucidating its

metabolic fate.

Core Function: An Internal Standard for Precise
Quantification
In analytical research, particularly in studies involving complex matrices such as food, soil, and

water, the primary function of Fenoxycarb-13C6 is to act as an internal standard for

chromatography-mass spectrometry (MS) techniques, most notably Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS).[1][2][3][4] The use of a stable isotope-labeled

internal standard is considered the gold standard for quantitative analysis.

By introducing a known quantity of Fenoxycarb-13C6 into a sample prior to preparation and

analysis, researchers can effectively compensate for variations that may occur during the
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experimental workflow. These variations can include sample loss during extraction and

cleanup, matrix effects that suppress or enhance the analyte signal, and fluctuations in

instrument performance. Because Fenoxycarb-13C6 is chemically identical to Fenoxycarb, it

behaves similarly throughout the analytical process. However, its increased mass due to the six

Carbon-13 isotopes allows it to be distinguished from the native analyte by the mass

spectrometer. This enables the calculation of a response ratio between the analyte and the

internal standard, leading to more accurate and reliable quantification.

Property Value Source

Chemical Formula C₁₁¹³C₆H₁₉NO₄

Molecular Weight 307.34 g/mol PubChem

Isotopic Enrichment ≥99% ¹³C Supplier Data

Chemical Purity ≥98% Supplier Data

Appearance White to off-white solid

Solubility in Water 6 mg/L at 20°C (for unlabeled) PubChem

Key Research Applications
The use of Fenoxycarb-13C6 is paramount in several key areas of research:

Environmental Monitoring: To accurately quantify Fenoxycarb residues in environmental

samples such as soil, water, and sediment, helping to assess its environmental fate and

potential impact.

Food Safety and Residue Analysis: For the precise measurement of Fenoxycarb residues in

agricultural products to ensure compliance with regulatory limits.

Metabolic Studies: To trace the metabolic pathways of Fenoxycarb in organisms, identifying

and quantifying its metabolites to understand its biotransformation and toxicokinetics.

Toxicology Research: In studies investigating the toxic effects of Fenoxycarb, Fenoxycarb-
13C6 allows for accurate dose-response assessments.
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Experimental Protocols
A typical workflow for the analysis of Fenoxycarb in a food matrix using Fenoxycarb-13C6 as

an internal standard involves sample preparation using the QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe) method followed by LC-MS/MS analysis.

Sample Preparation (QuEChERS Method for Fruit Matrix)
This protocol is a general guideline and may require optimization for specific fruit types.

Homogenization: Weigh 10-15 g of a representative portion of the fruit sample into a blender

and homogenize until a uniform consistency is achieved.

Sample Weighing: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Internal Standard Spiking: Add a known volume of Fenoxycarb-13C6 standard solution

(e.g., 100 µL of a 1 µg/mL solution) to the sample.

Extraction:

Add 10 mL of acetonitrile to the centrifuge tube.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate

dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

Cap the tube tightly and shake vigorously for 1 minute.

Centrifuge at ≥3000 x g for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot of the upper acetonitrile layer (e.g., 6 mL) to a 15 mL d-SPE tube

containing cleanup sorbents (e.g., 900 mg MgSO₄, 150 mg PSA, and for high-sugar

matrices, 150 mg C18).

Vortex for 30 seconds.

Centrifuge at ≥3000 x g for 5 minutes.
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Final Extract Preparation:

Take an aliquot of the cleaned extract and dilute it with an appropriate solvent (e.g., mobile

phase) for LC-MS/MS analysis.

LC-MS/MS Analysis
The following are typical starting parameters that should be optimized for the specific

instrument and application.

Liquid Chromatography (LC):

Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

Mobile Phase A: Water with 5 mM ammonium formate and 0.1% formic acid.

Mobile Phase B: Methanol with 5 mM ammonium formate and 0.1% formic acid.

Gradient: A suitable gradient starting with a high percentage of mobile phase A and

increasing the percentage of mobile phase B over time to elute Fenoxycarb.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Acquisition Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Analyte Precursor Ion (m/z) Product Ion 1 (m/z) Product Ion 2 (m/z)

Fenoxycarb 302.1 88.0 116.2

Fenoxycarb-13C6 308.1 94.0 122.2
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Note: The specific product ions for Fenoxycarb-13C6 will be shifted by +6 Da from the

unlabeled compound, assuming the fragmentation does not involve the loss of the labeled

carbon atoms. These transitions should be empirically determined and optimized.

Visualizing Key Pathways and Workflows
To further elucidate the role and context of Fenoxycarb-13C6 in research, the following

diagrams illustrate the analytical workflow, Fenoxycarb's mode of action, and its potential

metabolic fate.

Caption: Workflow for Fenoxycarb analysis using Fenoxycarb-13C6 as an internal standard.
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Caption: Simplified signaling pathway of Fenoxycarb as a juvenile hormone (JH) agonist in

insects.
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Metabolic & Environmental Degradation
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Caption: Conceptual metabolic and degradation pathways of Fenoxycarb.

Conclusion
Fenoxycarb-13C6 is an essential tool for researchers requiring high-quality, reliable data on

the presence and behavior of Fenoxycarb in various matrices. Its application as an internal

standard in LC-MS/MS methods significantly enhances the accuracy and precision of

quantification, which is crucial for regulatory compliance, environmental assessment, and

toxicological studies. The detailed protocols and conceptual diagrams provided in this guide

serve as a valuable resource for scientists and professionals in the field, enabling them to

implement robust and effective analytical strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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